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Compound of Interest

Compound Name: Aerosil R 202

Cat. No.: B1165704 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory materials like Aerosil R 202 is paramount. This guide provides

essential safety and logistical information for the proper disposal of Aerosil R 202, a

hydrophobic fumed silica treated with polydimethylsiloxane. Adherence to these procedures will

help maintain a safe laboratory environment and ensure regulatory compliance.

I. Pre-Disposal Safety and Handling
Before beginning the disposal process, it is crucial to take the necessary safety precautions to

minimize exposure and prevent airborne dust.

1. Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment when handling Aerosil R 202. This includes:

Respiratory Protection: If workplace exposure limits are exceeded or if dust is generated,

use an approved respirator.

Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye

contact.

Hand Protection: Wear protective gloves.

Body Protection: A lab coat or other protective clothing should be worn.
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2. Engineering Controls: Handle Aerosil R 202 in a well-ventilated area.[1] The use of a fume

hood or a ventilated enclosure is recommended to control dust. Take precautionary measures

against static discharges.[2]

3. Spill Management: In the event of a spill, sweep or vacuum the material and collect it in a

suitable, labeled container for disposal.[1][3] Avoid actions that could generate dust.

II. Step-by-Step Disposal Procedure
Aerosil R 202 is not classified as a hazardous substance; however, its disposal must be

conducted in accordance with federal, state, and local regulations.[1]

Step 1: Containerization Place the waste Aerosil R 202 into a clearly labeled, sealed container

to prevent dust from becoming airborne.

Step 2: Waste Characterization Although Aerosil R 202 itself is not hazardous, it is the user's

responsibility to determine if the material has been contaminated with any hazardous

substances during its use. If it has been contaminated, it must be treated as hazardous waste,

and the disposal procedure must be adjusted accordingly.

Step 3: Selection of Disposal Method Incineration is the preferred method for the disposal of

uncontaminated Aerosil R 202.[1] If incineration is not available, consult with your institution's

environmental health and safety (EHS) office or a licensed waste disposal contractor to identify

a suitable landfill that is permitted to accept this type of waste.

Step 4: Packaging and Labeling for Transport Package the waste container in accordance with

all applicable transportation regulations. Ensure the container is properly labeled with the

contents and any associated hazards. Aerosil R 202 is not considered a dangerous good for

transport.[1]

Step 5: Final Disposal Arrange for the collection and disposal of the waste by a licensed waste

management company. Ensure that the chosen disposal facility is compliant with all relevant

environmental regulations.

III. Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data related to the safe

handling of Aerosil R 202.

Parameter Value Source

Occupational Exposure Limit

(Inhalable)

6 mg/m³ (TWA) for Silicon

Dioxide
EH40 WEL

Occupational Exposure Limit

(Respirable)

2.4 mg/m³ (TWA) for Silicon

Dioxide
EH40 WEL

TWA: Time-Weighted Average

IV. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Aerosil R 202.
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Aerosil R 202 Disposal Workflow

Hazard Assessment

Disposal Paths

Non-Hazardous Disposal Options

Start: Aerosil R 202 Waste

Is the waste contaminated
with hazardous material?

Treat as Hazardous Waste:
Follow institutional protocols for

hazardous material disposal.

Yes

Treat as Non-Hazardous Waste

No

End: Proper Disposal

Preferred Method:
Incineration

Alternative Method:
Landfill (consult EHS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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